Dexamethasone Sodium phosphate Impurity G ((-)-Dexamethasone Acid)

• CAS No.: 37927-01-8
• Product Name: Dexamethasone Sodium phosphate Impurity G ((-)-Dexamethasone Acid)
• Molecular Formula: C21H27FO5
• Molecular Weight: 378.4 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
• Standard InChI: InChI=1S/C21H27FO5/c1-11-8-15-14-5-4-12-9-13(23)6-7-18(12,2)20(14,22)16(24)10-19(15,3)21(11,27)17(25)26/h6-7,9,11,14-16,24,27H,4-5,8,10H2,1-3H3,(H,25,26)/t11-,14+,15+,16+,18+,19+,20+,21+/m1/s1
• Standard InChIKey: PFAGPIFFRLDBRN-AFKBWYBQSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)O)O)C)O)F)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)O)O)C)O)F)C
• Appearance: White to Off-White Solid
• Melting Point: >260°C (dec.)
• Description: Dexamethasone impurity.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (11β,16α,17α)-9-Fluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid
• PubChem Compound: 12878399
• Last Modified: Nov 11 2021